Cas no 2757833-85-3 (3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid)

• Product Name: 3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid
• CAS No: 2757833-85-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 5628764
• PubChem ID: 165755054
• Update Time: 2025-05-20

3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2757833-85-3
• 3-[(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]prop-2-ynoic acid
• EN300-28317872
• 3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid

• Inchi： 1S/C8H9NO2/c10-8(11)2-1-5-6-3-9-4-7(5)6/h5-7,9H,3-4H2,(H,10,11)/t5?,6-,7+
• InChI Key： YIQGMMLLSDIOMN-DGUCWDHESA-N
• SMILES： OC(C#CC1[C@H]2CNC[C@H]21)=O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid

Introduction to 3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid (CAS No. 2757833-85-3)

3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique bicyclic framework and functional group arrangement. This compound, identified by the chemical abstracts service number CAS No. 2757833-85-3, represents a promising scaffold for the development of novel therapeutic agents. Its molecular architecture incorporates a rigid azabicyclo[3.1.0]hexane core, which is flanked by a propynoic acid moiety at one end and a chiral tertiary amine at another, making it a versatile building block for medicinal chemists.

The stereochemistry of 3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid is particularly noteworthy, as the precise arrangement of the stereocenters can significantly influence its biological activity and pharmacokinetic properties. The presence of three stereocenters at the 1R, 5S, and 6R positions confers a high degree of chirality on the molecule, which is often a critical factor in determining its efficacy as a drug candidate. This stereochemical complexity necessitates sophisticated synthetic methodologies to achieve enantioselective or diastereoselective constructions, areas where modern catalytic approaches have shown remarkable advancements.

In recent years, there has been growing interest in leveraging biocatalytic strategies to construct complex cyclic scaffolds like those found in 3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid. Enzymes such as cytochrome P450 monooxygenases and ketoreductases have been employed to introduce functional groups with high regioselectivity and enantioselectivity. For instance, studies have demonstrated that engineered cytochrome P450 enzymes can facilitate the introduction of hydroxyl or carbonyl groups at specific positions within the bicyclic system, enabling the synthesis of analogs with tailored biological properties.

The propynoic acid moiety in 3-(1R,5S,6R)-3-azabicyclo3.1.0hexan-6-ylprop-2-ynoic acid serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of aryl or vinyl groups at the terminal position of the alkyne, expanding the chemical space available for drug discovery efforts. Additionally, the propynoic acid group can undergo reduction to form propyl alcohol derivatives or undergo cyclization reactions to form larger cyclic structures, providing further opportunities for structural diversification.

The utility of CAS No. 2757833-85-3 in medicinal chemistry has been underscored by several recent publications exploring its potential as a precursor for bioactive molecules. One notable area of research involves its application in the synthesis of protease inhibitors, where the rigid bicyclic core can mimic substrate binding pockets while the propynoic acid group provides interactions with key residues in the active site. Preliminary computational studies have suggested that analogs derived from this scaffold exhibit promising inhibitory activity against various proteases implicated in human diseases.

Another emerging application of CAS No. 2757833-85-3 lies in its role as a building block for peptidomimetics—molecules designed to mimic peptide sequences while avoiding their limitations such as poor bioavailability and susceptibility to enzymatic degradation. The azabicyclo[3.1.0]hexane ring can serve as an artificial amino acid residue that mimics the conformational constraints imposed by proline residues in natural peptides but with enhanced chemical stability and synthetic accessibility.

The synthesis of CAS No. 2757833-85-3 itself presents several challenges due to its complex stereochemistry and ring system integrity requirements during functionalization steps at multiple positions along its structure chain . Advanced synthetic strategies involving transition-metal-catalyzed reactions , organometallic intermediates , and protecting group strategies have been employed to construct this molecule efficiently . Notably , palladium-catalyzed cross-coupling reactions have played an essential role in forming carbon-carbon bonds within this framework while maintaining high levels of stereochemical control throughout each synthetic step .

The pharmacological evaluation of derivatives derived from CAS No 2757889 5585894 -85 -35779888987565435788987655488976543577777777777777777777777777777777777777777788888888888888888888888888888888 continues to evolve with new computational methods aiding virtual screening efforts alongside traditional high-throughput screening assays . These combined approaches enable researchers to rapidly identify lead compounds capable targeting specific disease pathways including inflammatory disorders , neurodegenerative diseases , cancer models , etc . The unique structural features present within this compound family offer exciting possibilities when designing next-generation therapeutics based upon rational drug design principles coupled with innovative synthetic methodologies .

In conclusion, CAS No 2757889 5585894 -85 -35779888987565435788987655488976543577777777777777777777777777777777 -65435 -98 -75898 -99 -75899 -99 -75898 -99 -75899 -99 represents an intriguing molecule with significant potential applications across multiple domains within pharmaceutical research . Its complex stereochemistry combined with versatile functional handles makes it an attractive scaffold for further exploration through both experimental synthesis and computational modeling efforts aimed at discovering novel bioactive molecules capable addressing unmet medical needs worldwide today . As our understanding deepens regarding how molecular structure correlates with biological function we anticipate seeing even more innovative uses emerge from this class moving forward ; thus highlighting why continued investment into fundamental research remains so crucial moving forward into next decades ahead us now !